N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H20N4O3S2/c22-15(18-7-11-3-1-5-24-11)8-21-16(12-9-25-10-13(12)20-21)19-17(23)14-4-2-6-26-14/h2,4,6,11H,1,3,5,7-10H2,(H,18,22)(H,19,23)
• InChI Key: NKNGARAPSFFBNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=C3CSCC3=N2)NC(=O)C4=CC=CS4
• Molecular Formula: C17H20N4O3S2
• Molecular Weight: 392.5 g/mol

Description

The compound contains several structural components including a tetrahydrofuran ring, a thiophene ring, and a pyrazole ring. Tetrahydrofuran is a five-membered ring with four carbon atoms and one oxygen atom. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Pyrazole is a five-membered ring with three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps and would depend on the starting materials available. Without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings could potentially interact with each other and with other molecules in interesting ways, affecting the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings could affect its solubility, melting point, and other properties.

Scientific Research Applications

Antiviral Activity

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Anti-Inflammatory and Analgesic Activities

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Mechanism of Action

Target of action

The compound contains a thiazole ring, which is found in many biologically active compounds, such as antimicrobial drug sulfathiazole, antiretroviral drug Ritonavir, antifungal drug Abafungin, and antineoplastic drug Tiazofurin . Therefore, it’s possible that this compound might interact with similar targets as these drugs.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s hard to provide a detailed safety analysis.